Cas no 2228787-59-3 (tert-butyl 3-(trifluoroacetyl)morpholine-4-carboxylate)

• Product Name: tert-butyl 3-(trifluoroacetyl)morpholine-4-carboxylate
• CAS No: 2228787-59-3
• MF: C₁₁H₁₆F₃NO₄
• MW: 283.244254112244
• CID: 6406580
• PubChem ID: 165642559
• Update Time: 2025-06-08

tert-butyl 3-(trifluoroacetyl)morpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(trifluoroacetyl)morpholine-4-carboxylate
• EN300-1904432
• 2228787-59-3

• Inchi： 1S/C11H16F3NO4/c1-10(2,3)19-9(17)15-4-5-18-6-7(15)8(16)11(12,13)14/h7H,4-6H2,1-3H3
• InChI Key： MPEJQNVAHSEQLN-UHFFFAOYSA-N
• SMILES： FC(C(C1COCCN1C(=O)OC(C)(C)C)=O)(F)F

Computed Properties

• Exact Mass: 283.10314248g/mol
• Monoisotopic Mass: 283.10314248g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 55.8Ų

Additional information on tert-butyl 3-(trifluoroacetyl)morpholine-4-carboxylate

Professional Introduction to Tert-butyl 3-(trifluoroacetyl)morpholine-4-carboxylate (CAS No. 2228787-59-3)

Tert-butyl 3-(trifluoroacetyl)morpholine-4-carboxylate (CAS No. 2228787-59-3) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound, characterized by its unique structural features, plays a crucial role in the synthesis of various bioactive molecules. The presence of a trifluoroacetyl group and a morpholine backbone imparts distinct chemical properties that make it a valuable intermediate in the creation of novel therapeutic agents.

The tert-butyl moiety in the compound's name not only contributes to its stability but also enhances its reactivity in certain chemical transformations. This makes it particularly useful in multi-step synthetic routes where regioselectivity and functional group compatibility are paramount. The morpholine ring, a prominent feature in many pharmacologically active compounds, is known for its ability to enhance solubility and bioavailability, making it an attractive scaffold for drug design.

In recent years, the demand for fluorinated compounds in pharmaceutical applications has surged due to their improved metabolic stability and binding affinity. The trifluoroacetyl group in Tert-butyl 3-(trifluoroacetyl)morpholine-4-carboxylate is a prime example of such a fluorinated moiety. Its incorporation into molecular structures often leads to enhanced pharmacokinetic profiles, which are critical for the efficacy of many modern drugs. This has prompted extensive research into the development of new fluorinated derivatives as potential therapeutic candidates.

The compound's utility extends beyond its role as a synthetic intermediate. Recent studies have highlighted its potential in the development of inhibitors targeting specific enzymatic pathways involved in diseases such as cancer and inflammation. The combination of the morpholine and trifluoroacetyl groups provides a versatile platform for designing molecules that can interact with biological targets with high precision. For instance, researchers have explored its use in creating protease inhibitors, where the trifluoroacetyl group serves as a key pharmacophore for binding to active sites.

The synthesis of Tert-butyl 3-(trifluoroacetyl)morpholine-4-carboxylate involves a series of well-defined chemical reactions that highlight the compound's synthetic accessibility. The process typically begins with the reaction of morpholine derivatives with trifluoroacetic anhydride, followed by protection with a tert-butyl carbamate group. This methodological approach underscores the compound's importance as a building block in medicinal chemistry.

The growing interest in this compound is also reflected in the number of patents and scientific publications that have emerged over the past decade. Researchers have leveraged its structural features to develop novel drug candidates with improved therapeutic profiles. For example, derivatives of Tert-butyl 3-(trifluoroacetyl)morpholine-4-carboxylate have been investigated for their potential anti-inflammatory and analgesic properties. These studies not only demonstrate the compound's versatility but also underscore its significance in advancing drug discovery efforts.

The chemical properties of Tert-butyl 3-(trifluoroacetyl)morpholine-4-carboxylate make it an attractive candidate for further exploration in various pharmaceutical applications. Its ability to undergo selective modifications while maintaining structural integrity allows for the creation of diverse molecular architectures. This flexibility is particularly valuable when designing molecules that must navigate complex biological systems while maintaining high efficacy and safety profiles.

In conclusion, Tert-butyl 3-(trifluoroacetyl)morpholine-4-carboxylate (CAS No. 2228787-59-3) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and synthetic utility have positioned it as a key intermediate in the development of novel therapeutic agents. As research continues to uncover new applications for this compound, its importance in drug discovery is likely to grow even further, solidifying its role as a cornerstone in modern medicinal chemistry.